2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[3-(4-methylpiperidin-1-yl)sulfonyl-2-oxopyridin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H27N3O4S/c1-17-10-14-24(15-11-17)29(27,28)19-8-5-13-23(21(19)26)16-20(25)22-12-9-18-6-3-2-4-7-18/h2-8,13,17H,9-12,14-16H2,1H3,(H,22,25)
• InChI Key: PRPZUORVUBGOJF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

The compound “2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural element in many pharmaceuticals. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The specific compound you’re asking about likely has a more complex structure due to the additional functional groups attached to the piperidine ring.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. The specific reactions that “2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide” can undergo would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Piperidine itself is a colorless liquid with an objectionable odor. Boronic acids and their esters, which may be relevant given the structure of your compound, are only marginally stable in water.

Scientific Research Applications

Medicinal Chemistry and Drug Design

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Neutron Capture Therapy (NCT)

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Organic Synthesis

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Protodeboronation Chemistry

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Biological Evaluation and Pharmacology

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Spiropiperidines and Condensed Piperidines

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Mechanism of Action

The mechanism of action would depend on the specific biological targets of the compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, so they can have a wide range of mechanisms of action.

Future Directions

Piperidines and their derivatives continue to be an active area of research in the pharmaceutical industry, with many potential applications in drug design. Future research may focus on developing new synthesis methods, exploring new reactions, and investigating the biological activity of new piperidine derivatives.